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Compound of Interest

Compound Name: Gyromitrin

Cat. No.: B11726645

Introduction

Gyromitrin (N'-Ethylidene-N-methylformohydrazide) is a mycotoxin found in several species of
the fungal genus Gyromitra, commonly known as "false morels".[1][2] While some of these
mushrooms are considered delicacies after proper preparation, consumption of raw or
improperly cooked specimens can lead to severe poisoning.[2][3][4] Gyromitrin is unstable
and readily hydrolyzes in the stomach's acidic environment to form monomethylhydrazine
(MMH), a highly toxic and carcinogenic compound.[1][3][5] MMH is responsible for the toxin's
adverse effects, which target the central nervous system, liver, and kidneys.[1][3] Accurate
extraction and quantification of gyromitrin from fungal tissue are critical for food safety,
toxicological research, and clinical diagnostics.

These application notes provide an overview of gyromitrin content in various fungal species
and detail modern protocols for its extraction and analysis.

Quantitative Data: Gyromitrin Content in Gyromitra
Species

The concentration of gyromitrin can vary significantly between species, geographical
locations, and even different parts of the same mushroom.[1] The following table summarizes
reported gyromitrin levels from various studies.
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. Gyromitrin
Fungal Species Sample Type . Reference
Concentration

Gyromitra esculenta Fresh (Wet Weight) 40-732 mg/kg [1][6]

_ ) 0.05% - 0.3% (500 -
Gyromitra esculenta Dried [7]
3000 mg/kg)

G. esculenta Group Dried 100 - 3,000 mg/kg [8]
Gyromitra )

Dried 50 - 100 mg/kg [8]
leucoxantha

. . _ Undetectable to 14.7
Gyromitra gigas Dried [819]
mg/kg

) ) 2598 mg/kg (in one
Gyromitra venenata Dried N [10]
quantified sample)

Biochemical Pathway and Analytical Strategy

Gyromitrin itself is a volatile and unstable compound. Most analytical protocols are based on
its hydrolysis to the more stable, yet toxic, monomethylhydrazine (MMH). The MMH is then
typically derivatized to improve its stability and detectability for chromatographic analysis.
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In Vivo / In Vitro Hydrolysis

— Acid Hydrolysis
Gyromitrin e.g., Stomach Acid, TFA) N-methyl-N-formylhydrazine Further Hydrolysis Monomethylhydrazine
(CaHaN20) (MFH) (MMH)

Analytical Derivatization

Derivatization Agent Stable MMH Derivative
(e.g., PFB-CI, 2,4-DNB) (Analyzed by GC-MS or LC-MS/MS)
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Sample Preparation

Fungal Tissue
(Fresh or Dried)

Homogenize

Weigh Sample

Extraction & C‘}eanup (LC-MS/MS Protocol)

( Add H20 + Acetonitrile )

Y
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A
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Y
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Ana; P/sis

Optional d-SPE Cleanup

Inject into LC-MS/MS

Quantify using
Matrix-Matched Standards

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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